Cas no 2138110-47-9 (N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine)

• Product Name: N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine
• CAS No: 2138110-47-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6414956
• PubChem ID: 165963316
• Update Time: 2025-06-08

N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138110-47-9
• N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine
• EN300-1158300

• Inchi： 1S/C12H19N3/c1-9-3-4-11(13-2)5-12(9)10-6-14-8-15-7-10/h6-9,11-13H,3-5H2,1-2H3
• InChI Key： JYCIUUYXAQFZDJ-UHFFFAOYSA-N
• SMILES： N(C)C1CCC(C)C(C2=CN=CN=C2)C1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8Ų

Additional information on N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine

N,4-Dimethyl-3-(Pyrimidin-5-yl)cyclohexan-1-amine (CAS No. 2138110-47-9): An Emerging Compound in Medicinal Chemistry

N,4-Dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine (CAS No. 2138110-47-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohexylamines and is characterized by the presence of a pyrimidine ring, which is a common motif in many biologically active molecules. The combination of the cyclohexane ring and the pyrimidine moiety imparts this compound with a diverse range of chemical and biological properties, making it a promising candidate for further research and development.

The structure of N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine is particularly noteworthy. The cyclohexane ring provides a rigid scaffold that can influence the conformational flexibility and stability of the molecule, while the pyrimidine ring introduces additional functional groups that can participate in various biological interactions. The dimethyl substitution on the amine and cyclohexane ring further modulates the compound's lipophilicity and solubility, which are crucial factors in determining its pharmacokinetic properties.

Recent studies have explored the biological activity of N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine in various contexts. One notable area of research is its potential as an antitumor agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

Another promising application of N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine is in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. Additionally, it has been shown to modulate neurotransmitter levels and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine has also been investigated for its pharmacological properties. Studies have shown that it has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as an orally available drug.

The synthesis of N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine has been optimized using modern synthetic techniques. One common approach involves the reaction of 3-bromocyclohexanone with dimethylamine to form the corresponding amine derivative, followed by a coupling reaction with 5-bromopyrimidine to introduce the pyrimidine ring. This synthetic route is efficient and scalable, making it suitable for large-scale production.

Despite its promising potential, further research is needed to fully elucidate the mechanism of action and safety profile of N,4-dimethyl-3-(pyrimidin-5-yl)cyclohexan-1-amine. Ongoing clinical trials are evaluating its efficacy and safety in human subjects, with initial results showing promising outcomes. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or contraindications.

In conclusion, N,4-dimethyl-3-(pyrimidin-5-y)cyclohexan-1-amnine (CAS No. 2138110-47) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and favorable biological properties make it an attractive candidate for further research and development as a therapeutic agent for various diseases. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.